Cas no 130493-12-8 (ethyl 5-phenyl-1H-imidazole-2-carboxylate)

• Product Name: ethyl 5-phenyl-1H-imidazole-2-carboxylate
• CAS No: 130493-12-8
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 822850
• Update Time: 2025-10-28

ethyl 5-phenyl-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-phenyl-1H-imidazole-2-carboxylate

• Inchi： 1S/C12H12N2O2/c1-2-16-12(15)11-13-8-10(14-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,13,14)
• InChI Key： DNBIUWPIJOWUEU-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)NC(C2=CC=CC=C2)=CN=1

Additional information on ethyl 5-phenyl-1H-imidazole-2-carboxylate

Comprehensive Guide to Ethyl 5-Phenyl-1H-Imidazole-2-Carboxylate (CAS No. 130493-12-8)

Ethyl 5-phenyl-1H-imidazole-2-carboxylate (CAS No. 130493-12-8) is a versatile organic compound widely used in pharmaceutical research, agrochemical development, and material science. This heterocyclic compound belongs to the imidazole family, known for its unique chemical properties and broad applications. With the increasing demand for imidazole derivatives in drug discovery, this compound has gained significant attention in recent years.

The molecular structure of ethyl 5-phenyl-1H-imidazole-2-carboxylate features an imidazole ring substituted with a phenyl group at the 5-position and an ethyl ester at the 2-position. This configuration contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers often explore its potential in developing bioactive molecules, particularly in the fields of antimicrobial agents and anti-inflammatory drugs.

In pharmaceutical applications, CAS 130493-12-8 serves as a key building block for synthesizing more complex molecules. Its imidazole core is particularly attractive for designing enzyme inhibitors due to its ability to interact with biological targets. Recent studies have investigated its derivatives for potential use in cancer therapy and neurodegenerative disease research, aligning with current trends in precision medicine.

The compound's ethyl ester group enhances its solubility in organic solvents, facilitating various chemical transformations. This property makes ethyl 5-phenyl-1H-imidazole-2-carboxylate particularly useful in medicinal chemistry workflows, where researchers frequently modify its structure to optimize drug-like properties. Its stability under standard laboratory conditions has contributed to its popularity in high-throughput screening applications.

From a synthetic chemistry perspective, 130493-12-8 offers multiple sites for functional group interconversion. The imidazole nitrogen atoms can participate in hydrogen bonding, while the ester moiety can be hydrolyzed or reduced to create diverse derivatives. These characteristics have led to its incorporation in combinatorial chemistry libraries, supporting modern drug discovery approaches.

In material science, researchers have explored ethyl 5-phenyl-1H-imidazole-2-carboxylate as a precursor for organic electronic materials. The conjugated system of the imidazole ring and phenyl group shows potential for developing novel semiconducting materials, particularly in the context of organic light-emitting diodes (OLEDs) and photovoltaic devices. This application aligns with the growing interest in sustainable energy solutions.

The analytical characterization of CAS 130493-12-8 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's purity and identity, which are critical for research applications. Recent advancements in analytical chemistry have improved the detection and quantification of this compound in complex matrices.

Quality control measures for ethyl 5-phenyl-1H-imidazole-2-carboxylate emphasize maintaining high purity standards, typically ≥95% as determined by HPLC analysis. Storage recommendations generally suggest keeping the compound in a cool, dry environment, protected from light and moisture to ensure long-term stability. These precautions are particularly important for pharmaceutical intermediates where consistency is paramount.

The global market for imidazole derivatives like 130493-12-8 has shown steady growth, driven by increasing research activities in drug discovery and material science. Suppliers often provide this compound in various quantities, from milligram-scale for research laboratories to kilogram quantities for industrial applications. Current trends indicate rising demand for custom synthesis services involving this versatile intermediate.

Environmental and safety considerations for handling ethyl 5-phenyl-1H-imidazole-2-carboxylate follow standard laboratory protocols. While not classified as hazardous under normal conditions, researchers should employ appropriate personal protective equipment (PPE) when working with this chemical. Proper waste disposal methods should be followed in accordance with local regulations, reflecting the scientific community's commitment to green chemistry principles.

Future research directions for CAS 130493-12-8 may explore its potential in catalysis and supramolecular chemistry. The compound's ability to coordinate with metals could lead to applications in homogeneous catalysis, while its hydrogen bonding capacity might enable the design of novel molecular recognition systems. These developments would further expand the utility of this already valuable chemical building block.

In conclusion, ethyl 5-phenyl-1H-imidazole-2-carboxylate (CAS No. 130493-12-8) represents an important compound with diverse applications across multiple scientific disciplines. Its unique structural features and chemical properties continue to make it a subject of interest in both academic and industrial research settings. As scientific understanding of heterocyclic compounds advances, this imidazole derivative is likely to find even broader utility in addressing contemporary challenges in healthcare and sustainable technology.